BE“GHE Foundational & Exploratory

Check Availability & Pricing

trimethyilsilyl acrylate CAS number and physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylsilyl acrylate

Cat. No.: B085233

Trimethylsilyl Acrylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylsilyl acrylate (TMSA) is a versatile monomer utilized in the synthesis of a variety of
silicon-containing polymers. Its unique properties, imparted by the presence of the bulky and
lipophilic trimethylsilyl group, make it a valuable building block in the development of materials
with tailored characteristics, such as enhanced thermal stability, gas permeability, and specific
surface properties. This technical guide provides a comprehensive overview of the physical
properties of trimethylsilyl acrylate and a detailed experimental protocol for its synthesis.

Core Data: Physical and Chemical Properties

The fundamental physical and chemical properties of trimethylsilyl acrylate are summarized
in the table below for easy reference.
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Property Value Reference(s)
CAS Number 13688-55-6

Acrylic acid trimethylsilyl ester,
Synonyms ) )

Trimethylsilyl prop-2-enoate
Molecular Formula CeH1202Si
Linear Formula CH2=CHCOOSIi(CHs)s
Molecular Weight 144.24 g/mol

Colorless to light yellow clear
Appearance -

liquid
Boiling Point 53 °C at 0.2 mmHg
Density 0.984 g/mL at 25 °C
Refractive Index (n2°/D) 1.4090

Synthesis of Trimethylsilyl Acrylate: An
Experimental Protocol

The following section details a common and effective method for the laboratory-scale synthesis
of trimethylsilyl acrylate. The procedure involves the silylation of acrylic acid using
trimethylsilyl chloride in the presence of a tertiary amine base, which acts as a hydrohalic acid
scavenger.

Materials and Equipment
o Acrylic acid (freshly distilled)

Trimethylsilyl chloride (distilled)

Triethylamine (distilled and stored over KOH)

Anhydrous diethyl ether or dichloromethane (as solvent)

Anhydrous sodium sulfate or magnesium sulfate (for drying)
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Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser

Inert atmosphere setup (e.g., nitrogen or argon line)

Standard laboratory glassware for workup and distillation

Rotary evaporator

Vacuum distillation apparatus

Experimental Procedure

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a reflux condenser connected to an inert gas line is charged
with freshly distilled acrylic acid and an anhydrous solvent (e.g., diethyl ether).

Addition of Base: Triethylamine (1.1 equivalents) is added to the stirred solution of acrylic
acid.

Silylation: The mixture is cooled in an ice bath. Trimethylsilyl chloride (1.05 equivalents) is
added dropwise from the dropping funnel to the cooled solution while maintaining vigorous
stirring. The addition rate should be controlled to keep the reaction temperature below 10 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for an additional 2-4 hours. The progress of the reaction can be
monitored by techniques such as TLC or GC-MS.

Workup: The resulting white precipitate of triethylammonium chloride is removed by filtration
under an inert atmosphere. The filter cake is washed with a small amount of anhydrous
solvent.

Purification: The solvent is removed from the filtrate under reduced pressure using a rotary
evaporator. The crude trimethylsilyl acrylate is then purified by vacuum distillation to yield a
colorless liquid.

This silylation reaction is a standard method for protecting carboxylic acids or forming silyl

esters.[1] The use of a tertiary amine like triethylamine is crucial to neutralize the hydrochloric

acid generated during the reaction.[1]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b085233?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trimethylsilyl_chloride
https://en.wikipedia.org/wiki/Trimethylsilyl_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow

The logical flow of the synthesis and purification process for trimethylsilyl acrylate is depicted
in the following diagram.

Reaction Stage Workup & Purification

Dropwise Addition of
Trimethylsilyl Chioride
(0-10 °C)

Stir at Room Temperature
(2-4 hours)

Filtration to remove
Triethylammonium Chloride

Pure Trimethylsilyl
Acrylate

Vacuum Distillation

Click to download full resolution via product page
Caption: Synthesis and purification workflow for trimethylsilyl acrylate.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional scientific guidance. All chemical syntheses should be
performed by qualified individuals in a well-equipped laboratory with appropriate safety
precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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